Cas no 1506107-54-5 (5-bromo-2-chlorobenzene-1-carbothioamide)

• Product Name: 5-bromo-2-chlorobenzene-1-carbothioamide
• CAS No: 1506107-54-5
• MF: C₇H₅BrClNS
• MW: 250.543298482895
• CID: 6295663
• PubChem ID: 83309272
• Update Time: 2025-10-29

5-bromo-2-chlorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chlorobenzene-1-carbothioamide
• EN300-1912340
• 1506107-54-5

• Inchi： 1S/C7H5BrClNS/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H2,10,11)
• InChI Key： GSTQECFQGOJVAR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(N)=S)=C1)Cl

Computed Properties

• Exact Mass: 248.90146g/mol
• Monoisotopic Mass: 248.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 5-bromo-2-chlorobenzene-1-carbothioamide

Recent Advances in the Study of 5-Bromo-2-Chlorobenzene-1-Carbothioamide (CAS: 1506107-54-5) and Its Applications in Chemical Biology and Medicine

5-Bromo-2-chlorobenzene-1-carbothioamide (CAS: 1506107-54-5) is a sulfur-containing aromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by the presence of bromo and chloro substituents on the benzene ring along with a carbothioamide functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 5-bromo-2-chlorobenzene-1-carbothioamide derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The results demonstrated that certain derivatives exhibited potent inhibitory activity, with minimum inhibitory concentrations (MICs) in the low micromolar range. The study also highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a potential mechanism of action.

In the context of anticancer research, 5-bromo-2-chlorobenzene-1-carbothioamide has been explored as a scaffold for designing kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel compounds derived from this scaffold, which showed selective inhibition of protein kinases involved in cancer cell proliferation. Molecular docking studies revealed that the bromo and chloro substituents play a critical role in binding to the kinase active site, while the carbothioamide group enhances solubility and bioavailability.

Another area of interest is the compound's potential as a precursor in the synthesis of radiopharmaceuticals. A recent preprint on ChemRxiv described the use of 5-bromo-2-chlorobenzene-1-carbothioamide in the development of radiolabeled probes for positron emission tomography (PET) imaging. The study demonstrated that the compound could be efficiently labeled with fluorine-18, a commonly used radioisotope in PET imaging, opening new avenues for diagnostic applications in oncology and neurology.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5-bromo-2-chlorobenzene-1-carbothioamide derivatives. Issues such as metabolic stability and tissue distribution need to be addressed to translate these discoveries into clinically viable therapeutics. Future research directions may include structural modifications to improve drug-like properties and in vivo efficacy studies to validate preclinical results.

In conclusion, 5-bromo-2-chlorobenzene-1-carbothioamide (CAS: 1506107-54-5) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span antimicrobial and anticancer drug discovery, as well as radiopharmaceutical development. Continued research efforts are expected to further elucidate its potential and pave the way for innovative therapeutic and diagnostic tools.